Cas no 246-99-1 (Cyclopent[b]indole(6CI,7CI,8CI,9CI))

• Product Name: Cyclopent[b]indole(6CI,7CI,8CI,9CI)
• CAS No: 246-99-1
• MF: C₁₁H₇N
• MW: 153.179982423782
• CID: 262911
• PubChem ID: 19003072
• Update Time: 2025-04-19

Cyclopent[b]indole(6CI,7CI,8CI,9CI) Chemical and Physical Properties

Names and Identifiers

• Cyclopent[b]indole(6CI,7CI,8CI,9CI)
• cyclopenta[b]indole
• 1-Aza-2,3-benzopentalene
• 2,3-Benz-1-azapentalene
• 2,3-Benzo-1-azapentalene
• SCHEMBL1758940
• 246-99-1
• AKOS006371483
• DTXSID10597274
• SCHEMBL23663719

• Inchi： 1S/C11H7N/c1-2-6-10-8(4-1)9-5-3-7-11(9)12-10/h1-7H
• InChI Key： NJOSBMLKZKBELO-UHFFFAOYSA-N
• SMILES： N1=C2C=CC=CC2=C2C=CC=C12

Computed Properties

• Exact Mass: 153.05791
• Monoisotopic Mass: 153.057849228g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 426
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 12.4Ų

Experimental Properties

• PSA: 12.36

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indoles and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives